Cas no 2770495-39-9 ((9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2770495-39-9
• MF: C₂₅H₁₉NO₃
• MW: 381.423266649246
• CID: 6196573
• PubChem ID: 165993024
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37396850
• 2770495-39-9
• (9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C25H19NO3/c1-2-17-11-12-24-23(15-17)26(13-14-28-24)25(27)29-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h1,3-12,15,22H,13-14,16H2
• InChI Key： MHCQPTPJULVCLL-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C#C)C=CC=2OCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.13649347g/mol
• Monoisotopic Mass: 381.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Additional information on (9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

(9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate - A Comprehensive Overview

The compound with CAS No. 2770495-39-9, commonly referred to as (9H-fluoren-9-yl)methyl 6-ethynyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising performance in fields such as materials science, pharmaceuticals, and advanced chemical synthesis.

At its core, the molecule consists of a fluorenylmethyl group attached to a benzoxazine derivative. The fluorenylmethyl moiety is known for its stability and photoluminescent properties, making it a valuable component in the development of advanced materials. The benzoxazine ring system, on the other hand, introduces additional functional groups that enhance the compound's reactivity and versatility. The presence of an ethynyl group further extends its potential applications by enabling click chemistry reactions and other conjugation-based processes.

Recent studies have highlighted the importance of this compound in the synthesis of high-performance polymers. Researchers have demonstrated that (9H-fluoren-9-yl)methyl 6-ethynyl derivatives can serve as building blocks for constructing stimuli-responsive materials. These materials exhibit remarkable mechanical properties and can be tailored to respond to external stimuli such as light or temperature changes. Such advancements open up new possibilities in areas like flexible electronics and smart packaging.

In the pharmaceutical sector, the compound's unique structure has been leveraged to design drug delivery systems with enhanced bioavailability. The ethynyl group facilitates the formation of stable linkages with other biomolecules, enabling precise drug targeting and controlled release mechanisms. This has led to promising results in preclinical studies, where the compound has shown potential in improving therapeutic outcomes for various diseases.

The synthesis of CAS No. 2770495-39-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the fluorenylmethyl group through Friedel-Crafts alkylation and subsequent coupling reactions to introduce the ethynyl functionality. The use of palladium catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, this compound exhibits low toxicity and biodegradability under specific conditions. This makes it an attractive option for eco-friendly applications in industries such as agriculture and water treatment. Ongoing research is focused on optimizing its biocompatibility and exploring its potential use in biodegradable polymers.

In conclusion, (9H-fluoren-9-yl)methyl 6-ethynyl derivatives represent a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping future innovations in materials science, medicine, and beyond.